Cas no 688760-67-0 (1-(1H-1,3-benzodiazol-2-yl)piperidine-4-carboxylic acid)

• Product Name: 1-(1H-1,3-benzodiazol-2-yl)piperidine-4-carboxylic acid
• CAS No: 688760-67-0
• MF: C₁₃H₁₅N₃O₂
• MW: 245.277102708817
• MDL: MFCD03830205
• CID: 2173881
• PubChem ID: 44753703
• Update Time: 2025-09-28

1-(1H-1,3-benzodiazol-2-yl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1H-benzo[d]imidazol-2-yl)piperidine-4-carboxylic acid
• BB 0247833
• 1-(1H-Benzoimidazol-2-yl)-piperidine-4-carb oxylic acid
• 1-(1H-1,3-benzodiazol-2-yl)piperidine-4-carboxylic acid
• AKOS015936049
• 1-(1H-BENZO[D]IMIDAZOL-2-YL)PIPERIDINE-4-CARBOXYLICACID
• G66788
• 688760-67-0

• MDL： MFCD03830205
• Inchi： 1S/C13H15N3O2/c17-12(18)9-5-7-16(8-6-9)13-14-10-3-1-2-4-11(10)15-13/h1-4,9H,5-8H2,(H,14,15)(H,17,18)
• InChI Key： FAJDHKFENWYQBM-UHFFFAOYSA-N
• SMILES： OC(C1CCN(C2=NC3C=CC=CC=3N2)CC1)=O

Computed Properties

• Exact Mass: 245.116426730g/mol
• Monoisotopic Mass: 245.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 69.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-(1H-1,3-benzodiazol-2-yl)piperidine-4-carboxylic acid

Chemical Compound CAS No. 688760-67-0: 1-(1H-1,3-Benzodiazol-2-yl)piperidine-4-carboxylic Acid

The chemical compound with CAS No. 688760-67-0, known as 1-(1H-1,3-benzodiazol-2-yl)piperidine-4-carboxylic acid, is a highly specialized molecule with unique structural and functional properties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and environmental chemistry. The molecule's structure combines a benzodiazole moiety with a piperidine ring system, creating a versatile platform for further chemical modifications and functionalization.

Recent studies have highlighted the biological activity of this compound, particularly its ability to interact with specific protein targets. Researchers have explored its potential as a drug candidate in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. The benzodiazole group is known for its strong electron-withdrawing properties, which enhance the molecule's ability to bind to certain receptors. This makes it a promising lead compound for drug discovery efforts.

In addition to its biological applications, 1-(1H-1,3-benzodiazol-2-yl)piperidine-4-carboxylic acid has shown remarkable properties in the field of materials science. Its ability to form self-assembled monolayers (SAMs) has been extensively studied. These SAMs exhibit excellent stability and biocompatibility, making them ideal for use in biosensors and nanotechnology applications. Recent advancements in surface chemistry have further enhanced the utility of this compound in creating highly sensitive biosensing platforms.

The synthesis of this compound involves a multi-step process that combines organic synthesis techniques with advanced purification methods. Researchers have developed efficient routes to prepare this compound in high yields, ensuring its availability for large-scale studies. The key steps include the formation of the benzodiazole ring through condensation reactions and subsequent coupling with the piperidine derivative. These methods have been optimized to minimize waste and improve overall sustainability.

Environmental chemistry has also benefited from the study of this compound. Its degradation pathways under various conditions have been thoroughly investigated, providing insights into its environmental fate and toxicity. Recent findings suggest that the compound undergoes rapid biodegradation under aerobic conditions, reducing its potential impact on ecosystems. This information is crucial for regulatory agencies assessing the safety of this compound for industrial and medical applications.

Looking ahead, the future of 1-(1H-1,3-benzodiazol-2-yl)piperidine-4-carboxylic acid lies in its continued exploration across diverse scientific domains. Collaborative efforts between chemists, biologists, and materials scientists are expected to unlock new functionalities and applications for this versatile molecule. As research progresses, it is anticipated that this compound will play an increasingly important role in advancing both scientific knowledge and technological innovation.